Cas no 5144-10-5 (Pentamethylbenzonitrile)

• Product Name: Pentamethylbenzonitrile
• CAS No: 5144-10-5
• MF: C₁₂H₁₅N
• MW: 173.254203081131
• MDL: MFCD00015450
• CID: 85235
• PubChem ID: 78824
• Update Time: 2025-10-19

Pentamethylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• Pentamethylbenzonitrile
• Penthamethylbenzonitrile
• EINECS 225-912-8
• 5144-10-5
• FT-0693822
• SCHEMBL13389003
• NS00045957
• 2,3,4,5,6-pentamethylbenzonitrile
• MFCD00015450
• CS-0453181
• HTM6336NVW
• DTXSID10199414
• Benzonitrile, 2,3,4,5,6-pentamethyl-
• Pentamethylbenzonitril
• NCDPYDGGUAKABA-UHFFFAOYSA-N

• MDL： MFCD00015450
• Inchi： 1S/C12H15N/c1-7-8(2)10(4)12(6-13)11(5)9(7)3/h1-5H3
• InChI Key： NCDPYDGGUAKABA-UHFFFAOYSA-N
• SMILES： N#CC1C(C)=C(C)C(C)=C(C)C=1C

Computed Properties

• Exact Mass: 173.12000
• Monoisotopic Mass: 173.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 23.8

Experimental Properties

• Color/Form: Crystalline powder
• Density: 0.96
• Melting Point: 158-160°C
• Boiling Point: 313.2°Cat760mmHg
• Flash Point: 143.8°C
• Refractive Index: 1.515
• PSA: 23.79000
• LogP: 3.10028
• Solubility: Uncertain

Pentamethylbenzonitrile Security Information

• Hazardous Material transportation number：UN 3276
• Hazard Category Code： 25-36/37/38
• Safety Instruction： S22-S36/37
• HazardClass：6.1
• PackingGroup：III
• Packing Group：III
• Hazard Level：6.1
• Risk Phrases：R20/22
• Packing Group：III
• Safety Term：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on Pentamethylbenzonitrile

Pentamethylbenzonitrile (CAS No. 5144-10-5): A Versatile Chemical Intermediate in Modern Applications

Pentamethylbenzonitrile (CAS No. 5144-10-5), a specialized aromatic nitrile compound, has garnered significant attention in recent years due to its unique structural properties and broad utility in industrial and research applications. This compound, characterized by its five methyl groups attached to a benzene ring with a nitrile functional group, serves as a critical intermediate in organic synthesis, pharmaceuticals, and advanced material science. Its CAS No. 5144-10-5 is frequently searched by chemists and researchers seeking high-purity reagents for complex reactions.

The growing demand for Pentamethylbenzonitrile is closely tied to its role in the development of liquid crystals, pharmaceutical intermediates, and agrochemicals. With the rise of green chemistry and sustainable synthesis, researchers are exploring eco-friendly methods to produce this compound, aligning with global trends toward reducing environmental impact. Searches for "Pentamethylbenzonitrile synthesis" and "CAS 5144-10-5 applications" have surged, reflecting its relevance in cutting-edge research.

One of the most intriguing aspects of Pentamethylbenzonitrile is its potential in organic electronics. As the demand for flexible displays and OLED materials grows, this compound's ability to modify electronic properties makes it a candidate for next-generation devices. Questions like "How is Pentamethylbenzonitrile used in OLEDs?" and "CAS 5144-10-5 solubility data" are common among material scientists, highlighting its interdisciplinary importance.

In the pharmaceutical sector, Pentamethylbenzonitrile serves as a building block for drug discovery. Its nitrile group can be transformed into various functional groups, enabling the synthesis of novel bioactive molecules. Recent studies have explored its derivatives for antimicrobial and anti-inflammatory applications, sparking interest in queries such as "Pentamethylbenzonitrile derivatives in medicine."

From a commercial perspective, suppliers of CAS No. 5144-10-5 emphasize its high purity and stability, which are critical for reproducible results in lab settings. Analytical techniques like HPLC and GC-MS are often employed to verify its quality, addressing common concerns about "Pentamethylbenzonitrile purity standards."

Looking ahead, the versatility of Pentamethylbenzonitrile ensures its continued relevance in scientific advancements. Whether in material science, pharmaceuticals, or catalysis, this compound exemplifies the intersection of innovation and practicality. As research evolves, so too will its applications, solidifying its place as a cornerstone of modern chemistry.